Cas no 1396555-82-0 (N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396555-82-0
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 5400523
• Update Time: 2025-05-20

N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C14H15N3O2S2/c1-8-3-2-4-10-12(8)16-14(21-10)17-13(19)9-7-20-6-5-11(18)15-9/h2-4,9H,5-7H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： HVIFJYLBKFUNLB-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NC2=NC3=C(C)C=CC=C3S2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide

Introduction to N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide (CAS No. 1396555-82-0)

N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide, identified by its CAS number 1396555-82-0, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzothiazole moiety and the thiazepane ring are key structural features that contribute to its pharmacological activity, making it a subject of intense research interest.

The benzothiazole scaffold is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methyl-1,3-benzothiazol-2-yl group in N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide enhances its interaction with biological targets, thereby increasing its potential therapeutic efficacy. This compound represents a promising candidate for further investigation in the development of novel therapeutic agents.

The thiazepane ring is another critical component of this molecule, known for its role in modulating various biological pathways. Thiazepines have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of the 5-oxo-1,4-thiazepane-3-carboxamide moiety into the molecular structure of N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide introduces additional functional groups that can enhance binding affinity and selectivity towards specific biological targets.

In recent years, there has been a growing interest in the development of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide exemplifies this trend by integrating both benzothiazole and thiazepine moieties. Such hybrid compounds have shown promise in preclinical studies for their ability to interact with multiple targets simultaneously, leading to more comprehensive therapeutic outcomes.

The synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-5-oxo-1,4-thiazepane-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole and thiazepine rings efficiently. These synthetic strategies ensure high yields and purity, which are crucial for subsequent biological evaluation.

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